MFCD02370994

• IUPAC Name: (E)-N-(4-bromophenyl)-3-[5-[2-chloro-5-(trifluoromethyl)phenyl]furan-2-yl]-2-cyanoprop-2-enamide
• InChI: InChI=1S/C21H11BrClF3N2O2/c22-14-2-4-15(5-3-14)28-20(29)12(11-27)9-16-6-8-19(30-16)17-10-13(21(24,25)26)1-7-18(17)23/h1-10H,(H,28,29)/b12-9+
• InChI Key: CTLWSPYZLCHLMV-FMIVXFBMSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(=CC2=CC=C(O2)C3=C(C=CC(=C3)C(F)(F)F)Cl)C#N)Br
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)/C(=C/C2=CC=C(O2)C3=C(C=CC(=C3)C(F)(F)F)Cl)/C#N)Br
• Molecular Formula: C21H11BrClF3N2O2
• Molecular Weight: 495.7 g/mol

Description

MFCD02370994 is a chemical compound with a unique structure and properties that have garnered significant interest in various scientific fields

Preparation Methods

The synthesis of MFCD02370994 involves several steps, each requiring specific conditions and reagents. The synthetic routes typically include:

Initial Formation: The starting materials undergo a series of reactions, including condensation and cyclization, to form the core structure of this compound.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain a high-purity compound.

Industrial Production: On an industrial scale, the production of this compound may involve continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

MFCD02370994 undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert this compound into its reduced forms, often using reagents like sodium borohydride.

Substitution: Substitution reactions, where one functional group is replaced by another, are common with this compound. These reactions often require catalysts and specific solvents.

Major Products: The major products formed from these reactions depend on the reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

MFCD02370994 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: In biological research, this compound is used to study cellular processes and interactions due to its unique properties.

Medicine: This compound has potential therapeutic applications, including as a drug candidate for treating specific diseases.

Industry: In industrial applications, this compound is used in the production of materials with specialized properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of MFCD02370994 involves its interaction with specific molecular targets and pathways. This compound can bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which this compound is used.